Cas no 88124-57-6 (1,3,4-Thiadiazole-2-acetic acid, 5-(formylamino)-, ethyl ester)

• Product Name: 1,3,4-Thiadiazole-2-acetic acid, 5-(formylamino)-, ethyl ester
• CAS No: 88124-57-6
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 644210
• PubChem ID: 13336018
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2-acetic acid, 5-(formylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-acetic acid, 5-(formylamino)-, ethyl ester
• ethyl 2-(5-formamido-1,3,4-thiadiazol-2-yl)acetate
• 88124-57-6
• Ethyl (5-formamido-1,3,4-thiadiazol-2-yl)acetate
• DTXSID60537281

• Inchi： 1S/C7H9N3O3S/c1-2-13-6(12)3-5-9-10-7(14-5)8-4-11/h4H,2-3H2,1H3,(H,8,10,11)
• InChI Key： YHJXNLCQRUODIG-UHFFFAOYSA-N
• SMILES： S1C(NC=O)=NN=C1CC(=O)OCC

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 109Ų